Cas no 17618-71-2 (2,7-Naphthalenedisulfonicacid, 4-hydroxy-5-[[(4-methylphenyl)sulfonyl]amino]-, sodium salt (1:2))

2,7-Naphthalenedisulfonic acid, 4-hydroxy-5-[[(4-methylphenyl)sulfonyl]amino]-, sodium salt (1:2) is a water-soluble aromatic sulfonate compound with a high degree of functionalization. Its structure features dual sulfonic acid groups, a hydroxyl group, and a toluenesulfonamide moiety, contributing to its strong anionic character and chelating properties. This compound is valued for its stability in aqueous solutions and its ability to interact with metal ions, making it suitable for applications in dye intermediates, corrosion inhibitors, or specialized surfactants. The sodium salt form enhances solubility and handling, while the functional groups provide reactivity for further chemical modifications or use in coordination chemistry. Its well-defined structure ensures consistent performance in industrial processes.

2,7-Naphthalenedisulfonicacid, 4-hydroxy-5-[[(4-methylphenyl)sulfonyl]amino]-, sodium salt (1:2) structure

17618-71-2 structure

Product Name:2,7-Naphthalenedisulfonicacid, 4-hydroxy-5-[[(4-methylphenyl)sulfonyl]amino]-, sodium salt (1:2)

CAS No:17618-71-2

MF:C₁₇H₁₅NO₉S₃

MW:473.497301340103

MDL:MFCD00035841

CID:122450

PubChem ID:81300

Update Time:2025-05-27

2,7-Naphthalenedisulfonicacid, 4-hydroxy-5-[[(4-methylphenyl)sulfonyl]amino]-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

- 2,7-Naphthalenedisulfonicacid, 4-hydroxy-5-[[(4-methylphenyl)sulfonyl]amino]-, sodium salt (1:2)
- 2,7-Naphthalenedisulfonicacid, 4-hydroxy-5-[[(4-methylphenyl)sulfonyl]amino]-, sodium salt (1:...
- 8-(4-METHYLPHENYLSULFONAMIDO)-1-NAPHTHOL-3,6-DISULFONICACID
- DTXSID2064496
- 1-Naphthol-3,6-disulfonic acid, 8-p-toluenesulfonamido-
- AKOS030228316
- 1-(p-Tolylsulfonylamino)-8-hydroxy-3,6-naphthalenedisulfonic acid
- 17618-71-2
- 4-Hydroxy-5-[[(4-methylphenyl)sulfonyl]amino]-2,7-naphthalenedisulfonic acid
- 2,7-Naphthalenedisulfonic acid, 4-hydroxy-5-p-toluenesulfonamido-
- 8-(4-Methylphenylsulfonamido)-1-naphthol-3,6-disulfonic acid
- 2,7-Naphthalenedisulfonic acid, 4-hydroxy-5-(((4-methylphenyl)sulfonyl)amino)-
- 1-[(4-Methylphenylsulfonyl)amino]-8-hydroxynaphthalene-3,6-disulfonic acid
- 2,7-Naphthalenedisulfonic acid, 4-hydroxy-5-[[(4-methylphenyl)sulfonyl]amino]-
- 6860-97-5
- 8-Hydroxy-1-(p-tolylsulfonylamino)-3,6-naphthalenedisulfonic acid
- 4-Hydroxy-5-(((p-tolyl)sulphonyl)amino)naphthalene-2,7-disulphonic acid
- HAQ3CPH2LP
- SCHEMBL5720570
- N-Toluenesulfonyl H-acid
- NS00001603
- EC 229-959-5
- EINECS 229-959-5
- 4-Hydroxy-5-(((p-tolyl)sulphonyl)amino)naphthalene-2,7-disulphonicacid
- 4-hydroxy-5-[(4-methylphenyl)sulfonylamino]naphthalene-2,7-disulfonic acid
- A11485
- 4-hydroxy-5-[[(p-tolyl)sulphonyl]amino]naphthalene-2,7-disulphonic acid
- DTXCID2046175
- QVLDIIYDXICVCJ-UHFFFAOYSA-N
- 4-Hydroxy-5-(((4-methylphenyl)sulfonyl)amino)-2,7-naphthalenedisulfonic acid
- 229-959-5
- MDL： MFCD00035841
- Inchi： 1S/C17H15NO9S3/c1-10-2-4-12(5-3-10)28(20,21)18-15-8-13(29(22,23)24)6-11-7-14(30(25,26)27)9-16(19)17(11)15/h2-9,18-19H,1H3,(H,22,23,24)(H,25,26,27)
- InChI Key： QVLDIIYDXICVCJ-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(NC1C=C(C=C2C=C(C=C(C=12)O)S(=O)(=O)O)S(=O)(=O)O)(=O)=O

Computed Properties

Exact Mass: 472.991
Monoisotopic Mass: 472.991
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 30
Rotatable Bond Count: 5
Complexity: 922
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 200A^2
XLogP3: 1.8

Experimental Properties

Density: 1.734 g/cm 3
Refractive Index: 1.724
PSA: 200.28000
LogP: 5.46340

2,7-Naphthalenedisulfonicacid, 4-hydroxy-5-[[(4-methylphenyl)sulfonyl]amino]-, sodium salt (1:2) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D582662-5g	8-(4-methylphenylsulfonamido)-1-naphthol-3,6-disulfonicacid	17618-71-2	95%	5g	$2000	2025-02-20
eNovation Chemicals LLC	D582662-1g	8-(4-methylphenylsulfonamido)-1-naphthol-3,6-disulfonicacid	17618-71-2	95%	1g	$832	2025-02-20
eNovation Chemicals LLC	D582662-1g	8-(4-methylphenylsulfonamido)-1-naphthol-3,6-disulfonicacid	17618-71-2	95%	1g	$832	2024-05-24
eNovation Chemicals LLC	D582662-5g	8-(4-methylphenylsulfonamido)-1-naphthol-3,6-disulfonicacid	17618-71-2	95%	5g	$2000	2024-05-24
eNovation Chemicals LLC	D582662-1g	8-(4-methylphenylsulfonamido)-1-naphthol-3,6-disulfonicacid	17618-71-2	95%	1g	$832	2025-02-27
eNovation Chemicals LLC	D582662-5g	8-(4-methylphenylsulfonamido)-1-naphthol-3,6-disulfonicacid	17618-71-2	95%	5g	$2000	2025-02-27